Cas no 881652-54-6 (2-(1,1-dioxo-1,2-thiazolidin-3-yl)acetic acid)
881652-54-6 structure
Product Name:2-(1,1-dioxo-1,2-thiazolidin-3-yl)acetic acid
CAS No:881652-54-6
MF:C5H9NO4S
MW:179.19426035881
CID:4285561
PubChem ID:72207473
Update Time:2025-04-24
2-(1,1-dioxo-1,2-thiazolidin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Isothiazolidineacetic acid, 1,1-dioxide
- 2-(1,1-Dioxo-1,2-thiazolidin-3-yl)acetic acid
- 2-(1,1-DIOXO-1,2-THIAZOLIDIN-3-YL)ACETICACID
- 881652-54-6
- P12817
- PB25767
- CS-0055365
- 2-(1,1-dioxo-1,2-thiazolidin-3-yl)acetic acid
-
- Inchi: 1S/C5H9NO4S/c7-5(8)3-4-1-2-11(9,10)6-4/h4,6H,1-3H2,(H,7,8)
- InChI Key: BNCBKASDJUAYAK-UHFFFAOYSA-N
- SMILES: S1(=O)(=O)CCC(CC(O)=O)N1
Computed Properties
- Exact Mass: 179.02522894Da
- Monoisotopic Mass: 179.02522894Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 91.9Ų
2-(1,1-dioxo-1,2-thiazolidin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM376419-1g |
2-(1,1-dioxo-1λ⁶,2-thiazolidin-3-yl)acetic acid |
881652-54-6 | 95%+ | 1g |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126005-100mg |
2-(1,1-Dioxo-1,2-thiazolidin-3-yl)acetic acid |
881652-54-6 | 98% | 100mg |
¥3584.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126005-250mg |
2-(1,1-Dioxo-1,2-thiazolidin-3-yl)acetic acid |
881652-54-6 | 98% | 250mg |
¥5287.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126005-500mg |
2-(1,1-Dioxo-1,2-thiazolidin-3-yl)acetic acid |
881652-54-6 | 98% | 500mg |
¥8812.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126005-1g |
2-(1,1-Dioxo-1,2-thiazolidin-3-yl)acetic acid |
881652-54-6 | 98% | 1g |
¥14320.00 | 2024-04-27 | |
| Enamine | BBV-39941099-1.0g |
2-(1,1-dioxo-1lambda6,2-thiazolidin-3-yl)acetic acid |
881652-54-6 | 95% | 1.0g |
$1068.0 | 2022-12-08 | |
| Enamine | BBV-39941099-2.5g |
2-(1,1-dioxo-1lambda6,2-thiazolidin-3-yl)acetic acid |
881652-54-6 | 95% | 2.5g |
$2212.0 | 2022-12-08 | |
| Enamine | BBV-39941099-5.0g |
2-(1,1-dioxo-1lambda6,2-thiazolidin-3-yl)acetic acid |
881652-54-6 | 95% | 5.0g |
$2802.0 | 2022-12-08 | |
| Enamine | BBV-39941099-10.0g |
2-(1,1-dioxo-1lambda6,2-thiazolidin-3-yl)acetic acid |
881652-54-6 | 95% | 10.0g |
$3524.0 | 2022-12-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05411-100MG |
2-(1,1-dioxo-1,2-thiazolidin-3-yl)acetic acid |
881652-54-6 | 95% | 100MG |
¥ 2,527.00 | 2023-04-13 |
2-(1,1-dioxo-1,2-thiazolidin-3-yl)acetic acid Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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